4-[[(2,5-dimethylphenyl)sulfonylamino]methyl]-N-(2-methoxyethyl)benzamide

• IUPAC Name: 4-[[(2,5-dimethylphenyl)sulfonylamino]methyl]-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C19H24N2O4S/c1-14-4-5-15(2)18(12-14)26(23,24)21-13-16-6-8-17(9-7-16)19(22)20-10-11-25-3/h4-9,12,21H,10-11,13H2,1-3H3,(H,20,22)
• InChI Key: GHMDKMKTYXFQHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NCC2=CC=C(C=C2)C(=O)NCCOC
• Molecular Formula: C19H24N2O4S
• Molecular Weight: 376.5 g/mol

Description

“4-[[(2,5-dimethylphenyl)sulfonylamino]methyl]-N-(2-methoxyethyl)benzamide” is a chemical compound with the molecular formula C15H16N2O3S. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of novel compounds through the manipulation of chemical structures such as "4-[[(2,5-dimethylphenyl)sulfonylamino]methyl]-N-(2-methoxyethyl)benzamide" often involves complex reactions to introduce specific functional groups that can enhance biological activity or alter chemical properties. For example, the development of new solvatochromic dyes incorporating dimethylamino and sulfonyl groups showcases the utility of such compounds in creating materials with desirable fluorescent properties for potential use in biological imaging and sensors (Diwu et al., 1997).

Biological Activity and Pharmacology

• Research into the pharmacological activities of benzamide derivatives, including those related to "4-[[(2,5-dimethylphenyl)sulfonylamino]methyl]-N-(2-methoxyethyl)benzamide," focuses on evaluating their potential as therapeutic agents. Studies have explored the enzyme inhibitory activities of such compounds, particularly their effects on enzymes relevant to disease states like Alzheimer's disease. For instance, a study on sulfonamides derived from 4-methoxyphenethylamine demonstrated notable acetylcholinesterase inhibitory activity, suggesting potential applications in treating neurodegenerative diseases (Abbasi et al., 2018).

Environmental and Material Science Applications

• The development of novel polymeric materials incorporating specific chemical structures such as sulfonamide moieties can lead to enhanced properties suitable for environmental applications. For example, the synthesis of aromatic polyamides containing S-triazine rings demonstrates the potential of such compounds in creating materials with desirable thermal and solubility characteristics, which could be utilized in various industrial and environmental contexts (Sagar et al., 1997).